Cas no 62452-73-7 (1-Ethynyl-4-propylbenzene)

1-Ethynyl-4-propylbenzene is a versatile aromatic compound with a unique ethynyl and propyl substitution pattern. It offers high chemical stability and excellent solubility in organic solvents, making it suitable for various synthetic applications. The presence of the ethynyl group facilitates carbon-carbon bond formation, while the propyl chain provides increased hydrophobicity. This compound is particularly valuable in organic synthesis for the preparation of complex molecules and pharmaceutical intermediates.
1-Ethynyl-4-propylbenzene structure
1-Ethynyl-4-propylbenzene structure
Product Name:1-Ethynyl-4-propylbenzene
CAS No:62452-73-7
MF:C11H12
MW:144.212983131409
MDL:MFCD00173886
CID:57868
PubChem ID:2775133
Update Time:2025-10-15

1-Ethynyl-4-propylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Eth-1-ynyl-4-propylbenzene
    • 4-n-Propylphenylacetylene
    • 1-Ethynyl-4-propylbenzene
    • 4-Propylphenyl acetylene
    • p-Propylphenylacetylene
    • 4-Propylphenylacetylene
    • 1-ethynyl-4-propyl-benzene
    • Benzene, 1-ethynyl-4-propyl-
    • PubChem10973
    • 4-n-propylphenyl ethine
    • 4-propyl phenylacetylene
    • 4-propyl-1-ethynylbenzene
    • 4-ethynyl-1-propylbenzene
    • P-PROPYLETHYNYLBENZENE
    • 1-n-propyl-4-ethynylbenzene
    • 1-ethynyl-4-n-propylbenzene
    • KSC491I8N
    • 1-n-propyl-4-ethynyl-benzene
    • 1-(1-ethynyl)-4-propylbenzene
    • MDL： MFCD00173886
    • Inchi： 1S/C11H12/c1-3-5-11-8-6-10(4-2)7-9-11/h2,6-9H,3,5H2,1H3
    • InChI Key： UVFFOABHOIMLNB-UHFFFAOYSA-N
    • SMILES： C(C1C=CC(C#C)=CC=1)CC

Computed Properties

  • Exact Mass: 144.09400
  • Monoisotopic Mass: 144.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Yellow liquid.
  • Density: 0.910(lit.)
  • Boiling Point: 204.9°C at 760 mmHg
  • Flash Point: 67.1℃
  • Refractive Index: 1.5340
  • PSA: 0.00000
  • LogP: 2.62040
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

1-Ethynyl-4-propylbenzene Security Information

1-Ethynyl-4-propylbenzene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Ethynyl-4-propylbenzene Pricemore >>

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1-Ethynyl-4-propylbenzene Production Method

1-Ethynyl-4-propylbenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:62452-73-7)1-Ethynyl-4-propylbenzene
Order Number:A833780
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:35
Price ($):452.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:62452-73-7)4-丙基苯乙炔
Order Number:LE2441580
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

1-Ethynyl-4-propylbenzene Related Literature

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62452-73-7 (1-Ethynyl-4-propylbenzene) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:62452-73-7)1-Ethynyl-4-propylbenzene
A833780
Purity:99%
Quantity:500g
Price ($):452.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:62452-73-7)4-丙基苯乙炔
LE2441580
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email